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Compound of Interest

Compound Name: 2-Fluoro-5-iodobenzonitrile

Cat. No.: B128481

Application Notes: Scale-Up Synthesis of 2-Fluoro-
5-iodobenzonitrile

Introduction

2-Fluoro-5-iodobenzonitrile is a halogenated benzonitrile derivative that serves as a crucial
building block in the synthesis of complex organic molecules for the pharmaceutical industry.[1]
[2] Its strategic placement of fluorine and iodine atoms makes it a versatile intermediate for
creating novel therapeutic agents.[3] It is notably used in the preparation of 5-substituted-3-
amino indazoles, 5-iodo-1-methyl-1H-indazol-3-amine, and is a key intermediate for 4-
phenoxybenzamide adenine dinucleotide.[1][2][4] These application notes provide a detailed
protocol for the laboratory-scale synthesis of 2-Fluoro-5-iodobenzonitrile, with considerations
for process scale-up. The primary method detailed is the Sandmeyer reaction, a reliable and
well-established method for converting aryl amines into aryl cyanides.[5][6][7]

Physicochemical Properties

A summary of the key properties of 2-Fluoro-5-iodobenzonitrile is presented below.
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Property Value

CAS Number 351003-36-6[2]
Molecular Formula C7HsFIN[2]
Molecular Weight 247.01 g/mol [2][8]

Off-white to light brown or very dark brown

Appearance . .
crystalline solid[1][2]

Melting Point 72-76 °C[2][4][8]

Synthetic Route: The Sandmeyer Reaction

The most common and well-documented laboratory synthesis for 2-Fluoro-5-iodobenzonitrile
is the Sandmeyer reaction.[5] This process involves two main stages: the diazotization of 2-
fluoro-5-iodoaniline to form a diazonium salt, followed by a copper(l) cyanide-mediated
cyanation to yield the final product.[5][7] The Sandmeyer reaction is a type of radical-

nucleophilic aromatic substitution.[6][7]
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Reactants
2-Fluoro-5-iodoaniline NaNO:z / HCl(aq)
Diazotization
(0-5 °C)
Intermediate Cyanation Reagents
Y
Aryl Diazonium Salt CuCN / NaCN

Sandmeyer Cyanation
(50460 °C)

Product

2-Fluoro-5-iodobenzonitrile
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. Cas 351003-36-6,2-Fluoro-5-iodobenzonitrile | lookchem [lookchem.com]
. hbinno.com [nbinno.com]

. hbinno.com [nbinno.com]

. 2-Fluoro-5-iodobenzonitrile 97 351003-36-6 [sigmaaldrich.com]

. benchchem.com [benchchem.com]

. Sandmeyer reaction - Wikipedia [en.wikipedia.org]

. Iscollege.ac.in [Iscollege.ac.in]

°
(0] ~ (o)) ()] EEN w N =

. 2-5-5-HZKH iF 97% | Sigma-Aldrich [sigmaaldrich.com]

¢ To cite this document: BenchChem. [Scale-up synthesis of 2-Fluoro-5-iodobenzonitrile for
pharmaceutical intermediates]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b128481#scale-up-synthesis-of-2-fluoro-5-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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